2-Sulfamoylthieno[3,2-c]pyridin-4(5H)-one

• Molecular Formula: C7H6N2O3S2
• Molecular Weight: 230.3 g/mol
• IUPAC Name: 4-oxo-5H-thieno[3,2-c]pyridine-2-sulfonamide
• InChI: InChI=1S/C7H6N2O3S2/c8-14(11,12)6-3-4-5(13-6)1-2-9-7(4)10/h1-3H,(H,9,10)(H2,8,11,12)
• InChI Key: NQCCVKMWAUDJGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C2=C1SC(=C2)S(=O)(=O)N

Description

2-Sulfamoylthieno[3,2-c]pyridin-4(5H)-one is a useful research compound. Its molecular formula is C7H6N2O3S2 and its molecular weight is 230.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of thieno[3,2-c]pyridin-4(5H)-one (1.51 g, 10 mmol) in distilled tetrahydrofuran (20 ml), cooled to -70° C. and under a nitrogen atmosphere, was added dropwise 0.7 M lithium diisopropylamide in THF (36 ml, 25 mmol). After one hour, sulfur dioxide gas was bubbled over the surface of this suspension and the reaction was allowed to gradually warm to room temperature. The mixture was diluted with diethyl ether and the precipitated lithium sulfinate intermediate was collected (3.6 g). This salt was dissolved in water (25 ml) and sodium acetate trihydrate (5.4 g, 66 mmol) and hydroxylamine-O-sulfonic acid (2.5 g, 22 mmol) were added. After stirring for 16 hours, the precipitated product was collected by filtration. The product was purified by recrystallization from hot dimethyl sulfoxide by dilution with ethanol to give 1.35 g (59% yield); m.p. 300°-301° C.

Synthesis routes and methods II

Procedure details

A solution of 2-sulfamoyl-4-chlorothieno[3,2-c]pyridine (0.87 g, 3.5 mmol) in 10 N sodium hydroxide (1.8 ml) diluted with water (7 ml) was heated at 100° C. for 5-10 hours. After cooling the reaction and acidification with concentrated hydrochloric acid, the precipitated product was collected by filtration. Recrystallization from hot dimethyl sulfoxide by dilution with ethanol gives 0.53 g (66% yield) of product; m.p. 299°-301° C.